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Compound of Interest

Compound Name: 3-Pyridylacetonitrile

Cat. No.: B123655

Essential Safety and Handling Guide for 3-
Pyridylacetonitrile

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Pyridylacetonitrile (CAS No:
6443-85-2). The following procedures are designed to ensure laboratory safety and proper
logistical management of this chemical.

Hazard Identification and Classification

3-Pyridylacetonitrile is classified as a hazardous substance. It is a combustible liquid that can
cause skin and eye irritation. It may also be harmful if swallowed, inhaled, or in contact with
skin.[1]

Table 1: Hazard ldentification and GHS Classification

Hazard GHS Pictogram Signal Word Hazard Statement

H315: Causes skin

Skin Irritation GHSO07 Warning L.
irritation.

o . H319: Causes serious
Eye Irritation GHSO07 Warning L
eye irritation.
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| Acute Toxicity (Oral, Dermal, Inhalation) | Danger | | H301+H311+H331: Toxic if swallowed, in
contact with skin or if inhaled.[1] |

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to minimize exposure and
ensure personal safety when handling 3-Pyridylacetonitrile.

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type PPE Specification Rationale and Source
_ Safety glasses with side- To prevent eye contact and
Eye and Face Protection . ) T
shields or goggles.[2] serious eye irritation.
) ] Chemically resistant gloves To prevent skin contact and
Skin and Hand Protection o
(e.g., Butyl-rubber).[2][3] irritation.

Protective clothing, lab coat.[1]  To protect skin on the body

[2][4] from accidental splashes.

Use only in a well-ventilated

) ) area, preferably within a To prevent inhalation of
Respiratory Protection - )
certified chemical fume hood. harmful vapors.[1]
[21[4][5]

| | If a fume hood is not available, a NIOSH-approved respirator with an appropriate filter (e.g.,
N95 dust mask or Type ABEK (EN14387) respirator filter) should be used. | For situations
where ventilation is inadequate to control airborne concentrations. |

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is essential for laboratory safety and
environmental protection.

Step-by-Step Safe Handling Protocol

o Preparation: Before handling, ensure that an emergency eyewash station and safety shower
are readily accessible.[5][6] Confirm that the chemical fume hood is functioning correctly.
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Donning PPE: Put on all required PPE as specified in Table 2, including a lab coat, safety
goggles, and chemically resistant gloves.

Handling: Conduct all work with 3-Pyridylacetonitrile inside a chemical fume hood to
minimize inhalation exposure.[2][5] Use a bonded and grounded container and receiving
equipment to prevent static discharge.[4] Employ non-sparking tools.[4]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[4][7] Decontaminate the work area.

Storage: Store 3-Pyridylacetonitrile in a tightly closed container in a cool, dark, and well-
ventilated area.[1][4][7] The recommended storage temperature is between 2-8°C.[8][9][10]
Store away from incompatible materials such as strong oxidizing agents.[7]
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Safe Handling Workflow for 3-Pyridylacetonitrile.

Emergency Procedures: First Aid and Spills

Immediate and appropriate response to exposure or spills is critical.

Table 3: First Aid Measures for 3-Pyridylacetonitrile Exposure
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Exposure Route First Aid Instructions

Immediately flush eyes with plenty of

water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[4][7]
Eye Contact .

Remove contact lenses if present and

easy to do.[4] Seek medical attention if

irritation persists.[4][7]

Take off immediately all contaminated clothing.
[1][4][7] Wash skin with plenty of soap and
water.[4][7][11] Get medical advice if skin

Skin Contact

irritation occurs.[4][11]

Move the person to fresh air and keep them

comfortable for breathing.[1][4][7][11] If
Inhalation breathing has stopped, provide artificial

respiration.[11] Call a poison center or doctor for

medical attention.[1]

| Ingestion | Do NOT induce vomiting.[4][7] Rinse mouth with water.[1][4][7] Immediately call a
POISON CENTER or doctor.[1][4][7] |

Spill Response:

o Evacuate: Immediately evacuate all personnel from the spill area except for those involved in
the cleanup.[12]

e Control Ignition Sources: Remove all sources of ignition from the area.[12]

o Containment: Absorb the spill with an inert, dry material such as sand, earth, or vermiculite.
[21[71[12]

» Collection: Carefully collect the absorbed material into a designated, sealed, and properly
labeled container for hazardous waste.[2][12]

o Decontamination: Ventilate the area and wash the spill site thoroughly once the material has
been removed.[12]
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Waste Disposal Plan

3-Pyridylacetonitrile and any materials contaminated with it must be treated as hazardous
waste.

e Segregation: Do not mix 3-Pyridylacetonitrile waste with other waste streams unless
compatibility is confirmed.

o Containerization: Collect all waste (liquid and contaminated solids) in a chemically
compatible, leak-proof container with a secure lid.[2][5]

o Labeling: Clearly label the waste container with the words "Hazardous Waste" and the full
chemical name "3-Pyridylacetonitrile".[2] List all constituents and their approximate
percentages for mixtures.

o Disposal: Dispose of the hazardous waste through a licensed environmental waste disposal
company, following all local, state, and federal regulations.[1][4] Under no circumstances
should this chemical be disposed of down the drain or in regular trash.[2]
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Waste Disposal Decision Process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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3-pyridylacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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